4-amino-3-(4-methoxyphenyl)-N-(4-methylbenzyl)isothiazole-5-carboxamide

• IUPAC Name: 4-amino-3-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C19H19N3O2S/c1-12-3-5-13(6-4-12)11-21-19(23)18-16(20)17(22-25-18)14-7-9-15(24-2)10-8-14/h3-10H,11,20H2,1-2H3,(H,21,23)
• InChI Key: IEJNFIKEAWSFAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(C(=NS2)C3=CC=C(C=C3)OC)N
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

4-amino-3-(4-methoxyphenyl)-N-(4-methylbenzyl)isothiazole-5-carboxamide is a chemical compound that belongs to the isothiazole family. It has gained significant attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

Anticancer and Cytotoxic Activities

Research involving compounds with structural features similar to the specified chemical has shown promising results in anticancer studies. For example, derivatives of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine have been synthesized and screened for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating potential therapeutic applications in cancer treatment (Hassan et al., 2014).

Antimicrobial Activities

Some compounds related to the query have been evaluated for their antimicrobial properties. For instance, novel 1,2,4-triazole derivatives have been synthesized and found to possess good or moderate activities against various microorganisms, indicating their potential use as antimicrobial agents (Bektaş et al., 2007).

Synthetic Methodologies and Chemical Properties

The synthesis and characterization of compounds containing similar functional groups have been extensively studied to understand their chemical properties better. This includes investigations into new synthetic routes, crystal structures, and the biological activity of these compounds, providing valuable insights into their potential research and industrial applications (Albericio & Bárány, 2009).

Inhibition of Corrosion

Research on heterocyclic compounds has also extended into materials science, where they have been evaluated for their effectiveness in inhibiting corrosion of metals in acidic environments. This application is critical for extending the life and maintaining the integrity of metal structures in various industries (Bentiss et al., 2009).